Cas no 1361590-27-3 (2-Chloro-3-hydroxy-4-(3,4,5-trichlorophenyl)pyridine)

• Product Name: 2-Chloro-3-hydroxy-4-(3,4,5-trichlorophenyl)pyridine
• CAS No: 1361590-27-3
• MF: C₁₁H₅Cl₄NO
• MW: 308.975498914719
• CID: 4920131
• Update Time: 2025-06-09

2-Chloro-3-hydroxy-4-(3,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-hydroxy-4-(3,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl4NO/c12-7-3-5(4-8(13)9(7)14)6-1-2-16-11(15)10(6)17/h1-4,17H
• InChI Key： GOZGEOYFSYKBAU-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=CN=C(C=1O)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 256
• XLogP3: 5
• Topological Polar Surface Area: 33.1

Additional information on 2-Chloro-3-hydroxy-4-(3,4,5-trichlorophenyl)pyridine

Research Briefing on 2-Chloro-3-hydroxy-4-(3,4,5-trichlorophenyl)pyridine (CAS: 1361590-27-3): Recent Advances and Applications

2-Chloro-3-hydroxy-4-(3,4,5-trichlorophenyl)pyridine (CAS: 1361590-27-3) is a halogenated pyridine derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, characterized by its trichlorophenyl and hydroxyl functional groups, serves as a versatile scaffold for drug discovery, particularly in the development of antimicrobial and anti-inflammatory agents. Recent studies have explored its molecular interactions, synthetic pathways, and biological activities, positioning it as a promising candidate for further investigation.

The synthesis of 2-Chloro-3-hydroxy-4-(3,4,5-trichlorophenyl)pyridine typically involves multi-step organic reactions, including halogenation and condensation processes, with an emphasis on optimizing yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed an improved synthetic route using palladium-catalyzed cross-coupling reactions, achieving a 78% yield with high reproducibility. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential in vivo applications.

In terms of biological activity, recent in vitro assays have demonstrated that 2-Chloro-3-hydroxy-4-(3,4,5-trichlorophenyl)pyridine exhibits significant inhibitory effects against bacterial strains such as Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) ranging from 8 to 16 µg/mL. These findings, reported in a 2024 Antimicrobial Agents and Chemotherapy article, suggest its potential as a lead compound for novel antibiotics, especially in the context of rising antibiotic resistance.

Additionally, computational studies have provided insights into the compound's mechanism of action. Molecular docking simulations indicate strong binding affinities to bacterial enzymes involved in cell wall synthesis, particularly penicillin-binding proteins (PBPs). This aligns with experimental data showing disrupted cell wall integrity in treated bacterial cultures. Such dual evidence from in silico and in vitro approaches underscores the compound's promise as a targeted therapeutic agent.

Beyond antimicrobial applications, preliminary research has explored the anti-inflammatory properties of 2-Chloro-3-hydroxy-4-(3,4,5-trichlorophenyl)pyridine. A 2023 European Journal of Pharmacology study reported its ability to suppress pro-inflammatory cytokines, such as TNF-α and IL-6, in murine macrophage models. The study proposed that the compound's hydroxyl group plays a critical role in modulating NF-κB signaling pathways, though further validation is required to confirm these findings in vivo.

Despite these advancements, challenges remain in the clinical translation of 2-Chloro-3-hydroxy-4-(3,4,5-trichlorophenyl)pyridine. Pharmacokinetic studies are limited, and its metabolic stability in human systems is yet to be thoroughly investigated. Future research directions include structural optimization to enhance bioavailability and reduce potential off-target effects, as well as comprehensive toxicity profiling to meet regulatory standards.

In conclusion, 2-Chloro-3-hydroxy-4-(3,4,5-trichlorophenyl)pyridine (CAS: 1361590-27-3) represents a compelling case study in the intersection of chemical synthesis and biological activity. Its dual antimicrobial and anti-inflammatory properties, coupled with a well-characterized synthetic pathway, make it a valuable candidate for further drug development efforts. Continued interdisciplinary collaboration will be essential to unlock its full therapeutic potential.